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molecular formula C9H10O3 B1293641 Methyl 4-(hydroxymethyl)benzoate CAS No. 6908-41-4

Methyl 4-(hydroxymethyl)benzoate

Cat. No. B1293641
CAS RN: 6908-41-4
M. Wt: 166.17 g/mol
InChI Key: VBWFYEFYHJRJER-UHFFFAOYSA-N
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Patent
US06156774

Procedure details

A stirred solution of p-methoxycarbonylbenzaldehyde (Description 35, 0.82 g, 5.0 mmol) in methanol (10 ml) at 0° under argon was treated with sodium borohydride (50 mg, 1.25 mmol), added in portions over 5 minutes. After stirring overnight the reaction mixture was partitioned between ethyl acetate and water. The organic layer was washed with water and dried (MgSO4). Removal of the solvent gave the desired product as a colourless solid (0.78 g, 94%). δH (CDCl3) 1.83 (1H, t, J 5.9 Hz), 3.93 (3H, s), 4.78 (1H, d, J 5.9 Hz), 7.45 (2H, d, J 8.1 Hz), 8.04 (2H, d, J 8.1 Hz) ppm.
Name
p-methoxycarbonylbenzaldehyde
Quantity
0.82 g
Type
reactant
Reaction Step One
Name
sodium borohydride
Quantity
50 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
94%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]([C:5]1[CH:12]=[CH:11][C:8]([CH:9]=[O:10])=[CH:7][CH:6]=1)=[O:4].[BH4-].[Na+]>CO>[CH3:1][O:2][C:3]([C:5]1[CH:12]=[CH:11][C:8]([CH2:9][OH:10])=[CH:7][CH:6]=1)=[O:4] |f:1.2|

Inputs

Step One
Name
p-methoxycarbonylbenzaldehyde
Quantity
0.82 g
Type
reactant
Smiles
COC(=O)C1=CC=C(C=O)C=C1
Name
sodium borohydride
Quantity
50 mg
Type
reactant
Smiles
[BH4-].[Na+]
Name
methanol
Quantity
10 mL
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
After stirring overnight the reaction mixture
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
added in portions over 5 minutes
Duration
5 min
CUSTOM
Type
CUSTOM
Details
was partitioned between ethyl acetate and water
WASH
Type
WASH
Details
The organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
Removal of the solvent

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
desired product
Type
product
Smiles
COC(=O)C1=CC=C(CO)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.78 g
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 93.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.